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Compound of Interest

Compound Name: ML095

Cat. No.: B147114

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the selective Placental Alkaline Phosphatase (PLAP) inhibitor, ML095 (CAS: 1135318-57-8).
Adherence to these guidelines is critical to ensure a safe laboratory environment and the
integrity of experimental outcomes. ML095 should be treated as a hazardous substance.[1]

Personal Protective Equipment (PPE) and Handling

Proper personal protective equipment is mandatory when handling ML095 to prevent
accidental exposure. The following step-by-step procedures should be followed in a designated
laboratory area.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood
to minimize inhalation exposure.

Personal Protective Equipment:
o Eye Protection: Wear chemical safety goggles or glasses with side shields.

e Hand Protection: Use impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must
be inspected for integrity before each use and disposed of properly after handling the
compound.
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e Body Protection: A standard laboratory coat must be worn at all times.

e Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, a NIOSH-approved respirator is recommended.

Handling Protocol:

» Before use, carefully review the Safety Data Sheet (SDS).
e Avoid all direct contact with the skin, eyes, and clothing.[1]
» Do not ingest or inhale the compound.[1]

e Weigh and handle the solid form of ML095 in a contained environment to prevent dust
generation.

e When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.
e Wash hands thoroughly with soap and water after handling is complete.[1]

Storage and Disposal Plan

Storage:

o Store MLO095 in a tightly sealed container in a cool, dry, and well-ventilated area.

e The compound in its solid form is stable for at least two years when stored at -20°C.[1]
Disposal:

» Dispose of ML095 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations.

e Do not allow the compound to enter drains or waterways.

o Contaminated labware and disposable PPE should be placed in a designated hazardous
waste container.
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Quantitative Data Summary

Property Value Source
CAS Number 1135318-57-8 [1][21[3]
Molecular Formula C13H14N203 « HCI [1]
Formula Weight 282.7 g/mol [1]
Purity >98% [1]
Form Crystalline solid [1]
Storage Temperature -20°C [1]
Stability >2 years at -20°C [1]
Solubility (DMSO) Approx. 10 mg/mL [1]

Signaling Pathway Inhibition

MLO095 Mechanism of Action

Phosphate-containing
Substrate

nhibits

Csll Membrane

Catalyzes

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/msds/15173m.pdf
http://file.medchemexpress.com/batch_PDF/HY-128000/ML095-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://cdn.caymanchem.com/cdn/insert/15173.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Inhibitory action of ML095 on Placental Alkaline Phosphatase (PLAP).

Experimental Workflow: Stock Solution Preparation

MLO95 Stock Solution Preparation Workflow
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Caption: Workflow for preparing an ML095 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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